Cas no 134839-87-5 (Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI))

• Product Name: Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI)
• CAS No: 134839-87-5
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 138028
• Update Time: 2024-01-25

Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-oxo-, methyl-d3 ester (9CI)
• D3-METHYL BENZOYLFORMATE
• 3-(Methoxy-d3)-1-propanol
• AG-H-47012
• CTK8F4742
• d3-3-methoxy-1-propanol
• D-3-Carboethoxy-3,4-dihydro-isocarbostyril
• FT-0671355
• METHYL-D3 PHENYLGLYOXYLATE

• Inchi： 1S/C9H8O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key： YLHXLHGIAMFFBU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(=O)C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 167.066
• Monoisotopic Mass: 167.066
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• PSA: 43.37000
• LogP: 1.04230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives